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  4. (8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
(8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one (8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 3103-17-1
VCID: VC0053403
InChI: InChI=1S/C21H26O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h6-9,14-15,17,19,22,24H,3-5,10-11H2,1-2H3/t14-,15-,17-,19+,20-,21-/m0/s1
SMILES: CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O
Molecular Formula: C21H26O4
Molecular Weight: 342.4 g/mol

(8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one

CAS No.: 3103-17-1

Reference Standards

VCID: VC0053403

Molecular Formula: C21H26O4

Molecular Weight: 342.4 g/mol

(8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one - 3103-17-1

CAS No. 3103-17-1
Product Name (8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
Molecular Formula C21H26O4
Molecular Weight 342.4 g/mol
IUPAC Name (8S,9S,10R,11S,13S,14S)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H26O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h6-9,14-15,17,19,22,24H,3-5,10-11H2,1-2H3/t14-,15-,17-,19+,20-,21-/m0/s1
Standard InChIKey AXIAZKUMDZKRSI-SCVOTXIRSA-N
Isomeric SMILES C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC=C2C(=O)CO)CCC4=CC(=O)C=C[C@]34C)O
SMILES CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O
Canonical SMILES CC12CC(C3C(C1CC=C2C(=O)CO)CCC4=CC(=O)C=CC34C)O
Synonyms (11β)-11,21-Dihydroxypregna-1,4,16-triene-3,20-dione; (8S,9S,10R,11S,13S,14S)-11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15-decahydro-3H-cyclopenta[a]phenanthren-3-one
PubChem Compound 14233399
Last Modified Nov 11 2021
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